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Compound Focus: Syringaldehyde

CAS No.: 134-96-3
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Get Quote

Syringaldehyde (4-Hydroxy-3,5-dimethoxybenzaldehyde) is an aromatic compound commonly found in

plants and lignin [1] [2].

Property Description

Chemical Name 4-Hydroxy-3,5-dimethoxybenzaldehyde [1]

Molecular Formula C~9~H~10~O~4~ [1]

Molar Mass 182.17 g/mol [1]

Appearance Colorless to light-tan or yellow crystalline solid [1] [2]

Melting Point 110–113 °C [1]

Boiling Point 192–193 °C at 19 kPa [1]

Solubility Soluble in alcohols and polar organic solvents; insoluble in water [1]

Natural Occurrence Spruce, maple trees, oak barrels (imparts aroma to whisky), various plants [1]

[2]

Characteristic
Odor

Spicy, smoky, vanilla-like [1] [3]
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Key Chemical Synthesis: A common laboratory synthesis is the Duff reaction on syringol (pyrogallol-1,3-

dimethyl ether) using hexamethylenetetramine in a glycerol-boric acid medium [4] [1]. This reaction requires

careful temperature control between 150–160°C for about 6 minutes, followed by rapid cooling and a multi-

step workup to isolate syringaldehyde [4].

Pharmacological Activities & Mechanisms

Research reveals multiple bioactive properties of syringaldehyde, with recent studies highlighting its

antibacterial and antioxidant potential.
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Diagram 1: Key pharmacological activities and signaling pathways of syringaldehyde.
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Antibacterial Activity

Mycobacterial Infection Model: Syringaldehyde inhibits proliferation of Mycobacterium marinum (a
close relative of M. tuberculosis) in infected zebrafish and pulmonary epithelial cells [5] [6].

Broad-Spectrum Activity: Also inhibits growth of Staphylococcus aureus, Klebsiella pneumonia, and
Pseudomonas aeruginosa; impedes invasion of Salmonella enterica into host cells [6].

Antioxidant Activity & Signaling Pathways

Syringaldehyde mitigates oxidative stress by [5] [6]:

Reducing Oxidative Markers: Inhibits reactive oxygen species (ROS) and malondialdehyde (MDA)

Enhancing Antioxidant Defenses: Increases reduced glutathione (GSH) levels
Activating Key Pathways: Promotes NRF2/HO-1/NQO-1 expression and activates AMPK-

α1/AKT/GSK-3β signaling

Additional Bioactivities

Anti-inflammatory: Reduces inflammation in various models [6]

Antihyperglycemic: Shows glucose-lowering effects in diabetic rats [6]
Anticancer: Exhibits antiproliferative effects on colon cancer cells [6]

Key Experimental Protocols

Antibacterial Assay Against Mycobacteria [6]

1. Cell Infection Model

Cell Lines: A549 (human pulmonary epithelial) and RAW264.7 (mouse macrophage)
Procedure:

Pre-treat cells with 0.5 mM syringaldehyde or vehicle (DMSO) for 1 hour
Infect with Mycobacterium marinum (tdTomato fluorescent strain) for 4 hours

Remove extracellular bacteria by washing with cold PBS containing gentamycin
Fix cells with 4% paraformaldehyde (PFA) and stain nuclei with DAPI

Quantify intracellular bacteria using confocal microscopy
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2. Zebrafish Infection Model

Animals: AB strain zebrafish larvae (72 hours post-fertilization)
Infection: Inject ~100 colony-forming units (CFU) of M. marinum via caudal vein

Treatment: Culture infected zebrafish in medium containing 0.5 mM syringaldehyde or DMSO for 7
days

Analysis: Image bacterial load using confocal microscopy; quantify bacteria via colony-forming unit
(CFU) assay

3. Colony-Forming Unit (CFU) Assay

Cell Lysate Preparation: Lyse infected cells or zebrafish with PBS containing 0.01% Triton X-100
Plating: Dilute lysate and plate on Middlebrook 7H10 agar plates

Incubation: Culture at 30°C for approximately 14 days
Analysis: Count bacterial colonies to determine viable bacteria

Antioxidant Mechanism Studies [6]

1. Oxidative Stress Marker Analysis

Measurements:

Reactive Oxygen Species (ROS): Use fluorescent probes (e.g., DCFH-DA)
Malondialdehyde (MDA): Assess via thiobarbituric acid reactive substances (TBARS) assay

Reduced Glutathione (GSH): Quantify using commercial kits

2. Western Blot Analysis for Signaling Pathways

Target Proteins: NRF2, HO-1, NQO-1, AMPK-α1, AKT, GSK-3β
Procedure:

Treat cells with syringaldehyde
Lyse cells and extract proteins

Separate proteins by SDS-PAGE and transfer to membranes
Probe with specific primary antibodies, then HRP-conjugated secondary antibodies

Detect using enhanced chemiluminescence

3. Primary Macrophage Isolation

Source: Wild-type and NRF2−/− mice

Procedure:
Inject 3% thioglycollate broth intraperitoneally
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After 3 days, collect peritoneal lavage fluid

Culture cells for 2 hours; remove non-adherent cells
Use adherent primary macrophages for experiments

Research Applications & Market Outlook

Application Area Current & Potential Research Uses

Pharmaceuticals Antibacterial drug development (particularly for tuberculosis), antioxidant and anti-

inflammatory therapies, anticancer agents, antihyperglycemic treatments [5] [6]

Flavor &
Fragrance

Ingredient in perfumes, detergents, and air fresheners (smoky, spicy notes); flavor

enhancer in food [7] [3]

Cosmetics Fragrance ingredient and antioxidant in skincare products for potential anti-aging

benefits [3]

Chemical
Synthesis

Versatile precursor for organic synthesis; intermediate for antibacterial drugs

(Trimethoprim, Bactrim) [2]

The global syringaldehyde market is projected to grow from $7.97 billion in 2025 to $10.83 billion by 2029,

driven largely by pharmaceutical and cosmetic applications [7].

Research Considerations

Cytotoxicity: Cell viability assays (CCK-8) show syringaldehyde is well-tolerated up to 0.5 mM in

A549 and RAW264.7 cells [6]
Solubility: Typically dissolved in DMSO for in vitro studies, then diluted in aqueous media [6]

Supply Considerations: Price fluctuations and limited raw material availability can impact research
continuity [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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